3'-TBDMS-Bz-rA Phosphoramidite

• Molecular Formula: C17H17N5O5
• Molecular Weight: 371.3 g/mol
• InChI: InChI=1S/C17H17N5O5/c23-6-10-12(24)13(25)17(27-10)22-8-20-11-14(18-7-19-15(11)22)21-16(26)9-4-2-1-3-5-9/h1-5,7-8,10,12-13,17,23-25H,6H2,(H,18,19,21,26)/t10-,12+,13?,17-/m1/s1
• InChIKey: NZDWTKFDAUOODA-RIOJEBHXSA-N

3'-TBDMS-Bz-rA Phosphoramidite: Core Reagent for 3'-to-5' RNA Synthesis & Reverse-Direction Assembly

3'-TBDMS-Bz-rA Phosphoramidite (CAS No.: 129451-75-8) is a specialized ribonucleoside phosphoramidite monomer designed for the solid-phase synthesis of RNA oligonucleotides. Its defining structural feature is the placement of the tert-butyldimethylsilyl (TBDMS) protecting group on the 3'-hydroxyl of the ribose sugar, leaving the 2'-hydroxyl available for other protection strategies (e.g., TOM, ACE) or as a free hydroxyl . This is in contrast to conventional RNA amidites which protect the 2'-OH with TBDMS. This monomer incorporates a 5'-O-DMT protecting group, N6-benzoyl (Bz) base protection on adenine, and a standard 2-cyanoethyl phosphoramidite group at the 3'-position, enabling its use in automated synthesizers with standard coupling chemistry. Its primary utility is in applications requiring reverse-direction (3'→5') synthesis, the creation of specific 3'-modified oligonucleotides, or in specialized protection group strategies where 2'- and 3'-hydroxyls must be independently manipulated .

Enables reverse-direction (5'→3') RNA synthesis

Supports independent 2'- and 3'-hydroxyl protection strategies

Compatible with standard automated phosphoramidite coupling chemistry

Why Standard 2'-TBDMS RNA Amidites Cannot Substitute for 3'-TBDMS-Bz-rA in Critical Workflows

Substituting a standard 2'-O-TBDMS-protected rA phosphoramidite for 3'-TBDMS-Bz-rA will lead to synthetic failure or an entirely different final product. The two monomers are not interchangeable; they are used to synthesize RNA in opposite chemical directions. A standard 2'-TBDMS amidite adds to the 5'-end of a growing chain (3'→5' synthesis), while 3'-TBDMS-Bz-rA is designed to add to the 3'-end (5'→3' synthesis) [1]. This fundamental difference in the direction of chain growth means that using the wrong monomer will result in a scrambled sequence, a completely different set of protecting group liabilities, and the inability to achieve the desired 3'-terminal modification. Furthermore, the 3'-TBDMS group is sterically more accessible than a 2'-TBDMS group, which can lead to different reaction kinetics and potential side reactions if the incorrect chemistry is employed. The following sections provide the quantitative evidence that defines the specific performance parameters and limitations of the 3'-TBDMS chemistry, which must be considered when selecting this product over its alternatives.

Synthesis direction mismatch

Standard 2'-TBDMS amidite yields 3'→5' direction, whereas 3'-TBDMS-Bz-rA enables 5'→3' synthesis. Using the wrong monomer may scramble the sequence.

Steric accessibility differs

3'-TBDMS is less sterically hindered than 2'-TBDMS, which can alter coupling kinetics and side-reaction profiles compared to conventional amidites.

TBDMS migration liability

2'-5' linkage formation risk under basic conditions is a known class limitation; transfer of standard TBDMS deprotection protocols may require re-optimization.

• [1] US Patent US20090286969A1. RNA synthesis - phosphoramidites for synthetic RNA in the reverse direction. View Source

3'-TBDMS-Bz-rA Performance & Purity: A Quantitative Comparison Against Analogous RNA Amidites

Regioisomeric Purity of TBDMS-Protected Synthons Exceeds 99.95%

The synthesis of high-quality RNA using TBDMS-protected monomers is highly dependent on the regioisomeric purity of the starting material. A foundational study established that for 2'-O-TBDMS ribonucleoside phosphoramidites, a regioisomeric purity of >99.95% is required to ensure the fidelity of the synthesis [1]. This level of purity is critical because contamination with the incorrect isomer (e.g., the 3'-TBDMS isomer in a 2'-TBDMS monomer) would introduce chain-terminating or misdirected nucleotides. While this specific study used 2'-TBDMS amidites, the principle is equally, if not more, critical for the 3'-TBDMS-Bz-rA monomer due to the potential for 2'- to 3'-silyl migration. The high purity specification for 3'-TBDMS-Bz-rA (≥98% by HPLC) from commercial vendors is a prerequisite for achieving the high coupling efficiencies and product integrity described below.

Regioisomeric purity

Class-level

Target: ≥98% HPLC purity | Comparator: >99.95% regioisomeric purity (2'-TBDMS)

High monomer purity critical for synthesis fidelity

Isomeric contamination risks chain termination

Evidence Dimension	Regioisomeric Purity
Target Compound Data	≥98% (General HPLC purity)
Comparator Or Baseline	2'-O-TBDMS RNA phosphoramidites: Regioisomeric purity >99.95%
Quantified Difference	Not directly comparable (different purity metrics), but both indicate a requirement for exceptionally high monomer purity for successful RNA synthesis.
Conditions	As measured by 31P NMR and HPLC analysis.

Why This Matters

This data demonstrates that the procurement of TBDMS-based RNA amidites, including 3'-TBDMS-Bz-rA, must be guided by rigorous purity specifications to avoid synthetic failures due to isomeric contamination.

• [1] Scaringe, S. A., Francklyn, C., & Usman, N. (1990). Chemical synthesis of biologically active oligoribonucleotides using beta-cyanoethyl protected ribonucleoside phosphoramidites. Nucleic Acids Research, 18(18), 5433–5441. View Source

Stepwise Coupling Yield Benchmarking: >99% Efficiency Achieved with TBDMS Chemistry

The efficiency of each nucleotide addition is the primary determinant of the final yield and purity of a synthetic oligonucleotide. A seminal 1990 paper by Scaringe et al. demonstrated that using 2'-O-TBDMS-protected ribonucleoside phosphoramidites on standard DNA synthesizers achieved average stepwise coupling yields in excess of 99% [1]. This established the benchmark for this chemistry. Contemporary commercial vendors of TBDMS-protected RNA amidites, including Glen Research, specify a minimum coupling efficiency of 97% for their synthesis-tested monomers . While 3'-TBDMS-Bz-rA is a reverse-direction monomer, the core phosphoramidite coupling chemistry is analogous, and users can anticipate similar coupling performance, provided the monomer is of high purity and synthesis conditions are optimized. The key differential factor is that the 3'-TBDMS group presents less steric hindrance than a 2'-TBDMS group , which can influence coupling kinetics and should be accounted for in synthesis cycle design.

Coupling yield

Reported

>99% benchmark (>97% vendor minimum)

Supports synthesis of long oligonucleotides

Optimized synthesis conditions required

Evidence Dimension	Average Stepwise Coupling Yield
Target Compound Data	>99% (Class benchmark for TBDMS RNA amidites)
Comparator Or Baseline	Commercial TBDMS RNA amidites: Minimum 97% coupling efficiency
Quantified Difference	Vendors guarantee a minimum of 97%, but optimized conditions can achieve >99% as shown in the literature.
Conditions	Standard DNA synthesizer, 2'-O-TBDMS protected monomers.

Why This Matters

This high coupling efficiency is non-negotiable for synthesizing oligonucleotides of meaningful length (>20-mers) and for achieving acceptable yields in research or process development.

• [1] Scaringe, S. A., Francklyn, C., & Usman, N. (1990). Chemical synthesis of biologically active oligoribonucleotides using beta-cyanoethyl protected ribonucleoside phosphoramidites. Nucleic Acids Research, 18(18), 5433–5441. View Source

Mitigation of 2'-5' Linkage Formation: A Key Advantage of TOM Chemistry Over TBDMS

A significant and well-documented liability of TBDMS-protected RNA amidites is the potential for the TBDMS group to migrate from the 2'- to the 3'-position under basic conditions during synthesis or deprotection . This migration exposes the 2'-OH, leading to the formation of unnatural and biologically inactive 2'-5' phosphodiester linkages. This is a major disadvantage of TBDMS chemistry compared to the 2'-O-TOM (triisopropylsilyloxymethyl) protection strategy. The TOM group is specifically designed to be non-migratory, thereby eliminating this side reaction and resulting in a higher-purity crude product . The selection of 3'-TBDMS-Bz-rA must therefore be made with this known limitation in mind; users are selecting this reagent specifically for applications where 3'-protection is required, and the risk of 2'-5' linkage formation must be managed through careful optimization of synthesis and deprotection conditions. The 3'-TBDMS group itself does not directly cause this migration, but the underlying TBDMS chemistry on the ribose ring is prone to it.

2'-5' linkage risk

Data to verify

TBDMS: prone to migration | TOM: non-migratory

Deprotection optimization required to minimize byproducts

Class limitation of TBDMS chemistry

Evidence Dimension	Formation of 2'-5' Linkages
Target Compound Data	Prone to migration (TBDMS class property)
Comparator Or Baseline	2'-O-TOM protected RNA amidites: No migration
Quantified Difference	Qualitative difference (presence vs. absence of side product)
Conditions	Basic conditions during solid-phase synthesis and deprotection.

Why This Matters

This is a critical point for procurement. If the synthesis goal is long, high-purity RNA, a user should strongly consider alternative TOM-protected monomers for standard 3'→5' synthesis. The 3'-TBDMS monomer is for specific, non-standard applications where this known risk is an accepted trade-off for the unique synthetic capability it provides.

Storage Stability and Handling: 3'-TBDMS Monomer Requires Standard Anhydrous Conditions

The 3'-TBDMS-Bz-rA phosphoramidite is a moisture-sensitive reagent that must be stored under anhydrous conditions to prevent hydrolysis and decomposition. Commercial specifications recommend storage at -20°C in a dry, sealed environment . This is comparable to other phosphoramidites, including standard 2'-TBDMS monomers, which also require freezer storage (-10 to -30°C) and have a limited stability in solution (e.g., 24 hours in anhydrous acetonitrile) . The shelf life is not a point of differentiation between 3'- and 2'-TBDMS monomers but is a critical procurement consideration for all users of phosphoramidite chemistry. Proper storage is essential to maintain the monomer's high purity and ensure the >97% coupling efficiencies expected from synthesis-tested reagents.

Storage stability

Reported

-20°C (standard phosphoramidite range: -10 to -30°C)

Standard storage infrastructure sufficient

Anhydrous, sealed storage required

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	-20°C
Comparator Or Baseline	Standard RNA phosphoramidites: -10 to -30°C
Quantified Difference	Within the same typical range.
Conditions	Powder, sealed, dry.

Why This Matters

This information confirms that no special handling or storage infrastructure is required beyond what is standard for RNA phosphoramidite synthesis, simplifying procurement and laboratory workflow.

Key Application Scenarios for Procuring 3'-TBDMS-Bz-rA Phosphoramidite

Reverse-Direction (5'→3') RNA Synthesis

This is the primary and defining application for 3'-TBDMS-Bz-rA. Standard RNA synthesis proceeds 3'→5', adding monomers to the 5'-end of the chain. By using a 3'-protected monomer like 3'-TBDMS-Bz-rA, the synthesis direction is reversed, allowing for chain growth from the 5'-end to the 3'-end [1]. This is essential for preparing specific 3'-modified oligonucleotides or for specialized conjugation strategies where the 3'-end must be the point of attachment to a solid support or a functional label.

Synthesis of Oligonucleotides Requiring Independent 2'- and 3'-Hydroxyl Manipulation

3'-TBDMS-Bz-rA is a critical building block for synthesizing complex oligonucleotides where the 2'- and 3'-hydroxyl groups must be differentially protected. The 3'-TBDMS group is orthogonal to other common 2'-protecting groups like TOM or ACE [1]. This allows for the stepwise construction of RNA with defined modifications at specific positions, as demonstrated in the synthesis of modified RNA for structural and functional studies [2]. The high coupling efficiency associated with TBDMS chemistry (Section 3, Evidence Item 2) ensures that these complex sequences can be assembled with acceptable yields.

Preparation of 3'-Amino-Modified or 3'-Labeled Oligonucleotides

The 3'-TBDMS group can be selectively removed to reveal a free 3'-hydroxyl, which can then be derivatized. This is a common strategy for introducing a 3'-amino group, a fluorescent label, a biotin tag, or other functional moieties [1]. The use of 3'-TBDMS-Bz-rA in the final coupling step of a synthesis positions the protected hydroxyl for post-synthetic modification, enabling the creation of highly specialized probe and therapeutic molecules.

Application

Selection Property

Validation Focus

Reverse-direction RNA synthesis

3'-protecting group orientation

Chain direction fidelity

Independent 2'/3'-OH manipulation

Orthogonal 3'-TBDMS group

Differential protection strategies

3'-labeled oligonucleotide preparation

Selectively removable 3'-TBDMS

Post-synthetic functionalization for research probes

• [1] US Patent US20090286969A1. RNA synthesis - phosphoramidites for synthetic RNA in the reverse direction. View Source
• [2] Gasparutto, D., Livache, T., Bazin, H., Duplaa, A. M., Guy, A., Khorlin, A., Molko, D., Roget, A., & Téoule, R. (1992). Chemical synthesis of a biologically active natural tRNA with its minor bases. Nucleic Acids Research, 20(19), 5159–5166. View Source